![molecular formula C8N8W-8 B1237995 Octacyanotungsten](/img/structure/B1237995.png)
Octacyanotungsten
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Octacyanotungstate(3-) is a tungsten coordination entity.
Scientific Research Applications
Magnetic Material and Vapor Sensitivity
Octacyanotungsten(V) has been utilized in the synthesis of a ferromagnetic copper-tungsten bimetallic assembly, demonstrating reversible adsorption and desorption of n-propanol vapor. This assembly exhibits reversible variations in its crystal structure and magnetic properties, influenced by the coordination geometry of CuII ions (Ohkoshi et al., 2007).
Magnetic Clusters and Coordination Networks
In another application, octacyanotungstate(V) forms part of an eicosanuclear cluster [Cu(13)W(7)], showcasing intracluster ferromagnetic coupling. The cluster demonstrates a diamondoid shape with unique structural features (Wang et al., 2010). Moreover, octacyanometalates like this compound are integral in forming supramolecular assemblies with potential nanotechnological applications, including high-spin polynuclear molecules and extended multidimensional coordination networks with magnetic properties (Przychodzeń et al., 2006).
Chemical Kinetics and Redox Reactions
The octacyano complexes of tungsten have been studied for their stability and inertness towards substitution reactions, making them suitable for theoretical studies of redox reactions and application of the Marcus theory. Their inertness and structural properties allow for detailed kinetic studies of various reactions (Leipoldt et al., 1993).
Oxidation Reactions
This compound(IV) finds applications in the oxidation of organic substances requiring a mild oxidizing agent. This quality is particularly useful in contexts where controlled oxidation is essential (Dennis et al., 1988).
Photodecomposition Studies
Studies on octacyanotungstic(IV) acid reveal its acid character and the photodecomposition process, leading to the formation of interesting compounds such as the red anion [W(CN)7H2O]3−. These findings are significant for understanding the photodecomposition and potential photochemical applications of this compound complexes (Mohan, 1976).
Properties
Molecular Formula |
C8N8W-8 |
---|---|
Molecular Weight |
392 g/mol |
IUPAC Name |
tungsten;octacyanide |
InChI |
InChI=1S/8CN.W/c8*1-2;/q8*-1; |
InChI Key |
ABAQPNMHVUEFET-UHFFFAOYSA-N |
Canonical SMILES |
[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[W] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.